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Cat. No.: B11998698 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Monoamine oxidase B (MAO-B) is a key enzyme in the catabolism of monoamine

neurotransmitters, including dopamine. Its dysregulation has been implicated in various

neurological disorders, most notably Parkinson's disease. As such, the identification and

characterization of potent and selective MAO-B inhibitors are of significant interest in drug

discovery and development. MAO-B-IN-30 is a potent and selective inhibitor of MAO-B,

demonstrating potential for the research of Parkinson's disease.[1] This document provides a

detailed protocol for determining the enzymatic activity of MAO-B in the presence of MAO-B-
IN-30 using a fluorometric assay.

Data Presentation
Table 1: Inhibitory Activity of MAO-B-IN-30

Enzyme IC50 Value (µM)

MAO-A 19.176[1]

MAO-B 0.082[1]
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Table 2: Materials and Reagents

Reagent Supplier Catalog Number Storage

Human recombinant

MAO-B
Sigma-Aldrich M7441 -80°C

MAO-B-IN-30 MedChemExpress HY-161240
-20°C (protect from

light)[1]

MAO-B Assay Buffer

(e.g., 100 mM

Potassium Phosphate,

pH 7.4)

- - 4°C

Tyramine (MAO-B

Substrate)
Sigma-Aldrich T2879 4°C

Amplex® Red

Reagent

Thermo Fisher

Scientific
A12222

-20°C (protect from

light)

Horseradish

Peroxidase (HRP)
Sigma-Aldrich P8375 -20°C

Selegiline (Positive

Control)
Sigma-Aldrich M0035 -20°C

Dimethyl Sulfoxide

(DMSO)
Sigma-Aldrich D8418 Room Temperature

96-well black, flat-

bottom plates
Corning 3915 Room Temperature

Experimental Protocols
1. Principle of the Assay

The enzymatic activity of MAO-B is determined using a coupled fluorometric assay. MAO-B

catalyzes the oxidative deamination of a substrate, such as tyramine, producing an aldehyde,

ammonia, and hydrogen peroxide (H₂O₂).[2][3] In the presence of horseradish peroxidase

(HRP), the generated H₂O₂ reacts with a fluorogenic probe (e.g., Amplex® Red) to produce a
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highly fluorescent product, resorufin. The increase in fluorescence intensity is directly

proportional to the MAO-B activity and can be measured using a fluorescence plate reader. The

inhibitory effect of MAO-B-IN-30 is quantified by measuring the reduction in fluorescence in its

presence.

2. Reagent Preparation

MAO-B Assay Buffer: Prepare 100 mM potassium phosphate buffer, pH 7.4. Store at 4°C.

MAO-B Enzyme Stock Solution: Reconstitute lyophilized human recombinant MAO-B

enzyme in MAO-B Assay Buffer to a stock concentration of 1 mg/mL. Aliquot and store at

-80°C. Avoid repeated freeze-thaw cycles.

MAO-B Working Solution: On the day of the experiment, dilute the MAO-B enzyme stock

solution in MAO-B Assay Buffer to the desired working concentration (e.g., 0.1 µg/mL). The

optimal concentration should be determined empirically to ensure a linear reaction rate for

the duration of the assay.

MAO-B-IN-30 Stock Solution: Prepare a 10 mM stock solution of MAO-B-IN-30 in 100%

DMSO.

MAO-B-IN-30 Working Solutions: Prepare serial dilutions of the MAO-B-IN-30 stock solution

in MAO-B Assay Buffer. A typical concentration range for determining the IC50 would be from

1 nM to 10 µM. Ensure the final DMSO concentration in the assay does not exceed 1%.

Tyramine Stock Solution: Prepare a 100 mM stock solution of tyramine in deionized water.

Amplex® Red/HRP Working Solution: Prepare a working solution containing 100 µM

Amplex® Red and 0.2 U/mL HRP in MAO-B Assay Buffer. This solution should be prepared

fresh and protected from light.

Selegiline (Positive Control) Stock Solution: Prepare a 1 mM stock solution of selegiline in

DMSO. Prepare working solutions by serial dilution in MAO-B Assay Buffer.

3. Assay Procedure
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Plate Setup: Add 25 µL of MAO-B Assay Buffer to the "Blank" wells of a 96-well black, flat-

bottom plate. Add 25 µL of the various concentrations of MAO-B-IN-30 working solutions to

the "Inhibitor" wells. Add 25 µL of MAO-B Assay Buffer to the "Vehicle Control" wells. Add 25

µL of the selegiline working solutions to the "Positive Control" wells.

Enzyme Addition: Add 25 µL of the MAO-B working solution to all wells except the "Blank"

wells.

Pre-incubation: Gently mix the plate and pre-incubate for 15 minutes at 37°C to allow the

inhibitor to interact with the enzyme.

Reaction Initiation: Add 50 µL of the Amplex® Red/HRP/Tyramine working solution to all

wells to initiate the enzymatic reaction. The final concentration of tyramine in the well should

be at or near its Km value for MAO-B (typically in the low micromolar range).

Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader

pre-set to 37°C. Measure the fluorescence intensity kinetically every 1-2 minutes for 30-60

minutes. The excitation wavelength should be set at 530-560 nm and the emission

wavelength at 580-590 nm.

4. Data Analysis

Calculate the rate of reaction: For each well, determine the rate of reaction (slope) from the

linear portion of the fluorescence versus time plot (RFU/min).

Subtract the background: Subtract the average rate of the "Blank" wells from the rates of all

other wells.

Calculate the percent inhibition: % Inhibition = [1 - (Rate of Inhibitor Well / Rate of Vehicle

Control Well)] x 100

Determine the IC50 value: Plot the percent inhibition against the logarithm of the inhibitor

concentration. Fit the data to a sigmoidal dose-response curve using a suitable software

(e.g., GraphPad Prism) to determine the IC50 value of MAO-B-IN-30.
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Caption: Mechanism of MAO-B inhibition by MAO-B-IN-30.
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3. Add MAO-B Enzyme
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5. Initiate Reaction with Substrate Mix
(Tyramine, Amplex Red, HRP)

6. Kinetic Fluorescence Measurement
(Ex: 530-560 nm, Em: 580-590 nm)

7. Data Analysis
(Calculate Reaction Rates, % Inhibition, IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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